Cas no 1157096-96-2 (5-(Benzyloxy)-1,3-dimethyl-1h-pyrazol-4-amine)

• Product Name: 5-(Benzyloxy)-1,3-dimethyl-1h-pyrazol-4-amine
• CAS No: 1157096-96-2
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5706265
• PubChem ID: 43554362
• Update Time: 2025-10-28

5-(Benzyloxy)-1,3-dimethyl-1h-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• CS-0283605
• EN300-1295720
• 5-(BENZYLOXY)-1,3-DIMETHYL-1H-PYRAZOL-4-AMINE
• 1157096-96-2
• 1H-Pyrazol-4-amine, 1,3-dimethyl-5-(phenylmethoxy)-
• 5-(Benzyloxy)-1,3-dimethyl-1h-pyrazol-4-amine

• Inchi： 1S/C12H15N3O/c1-9-11(13)12(15(2)14-9)16-8-10-6-4-3-5-7-10/h3-7H,8,13H2,1-2H3
• InChI Key： PTATWYUDMCMLNA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C1=C(C(C)=NN1C)N

Computed Properties

• Exact Mass: 217.121512110g/mol
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• Boiling Point: 387.0±37.0 °C(Predicted)
• pka: 4.75±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on 5-(Benzyloxy)-1,3-dimethyl-1h-pyrazol-4-amine

Introduction to 5-(Benzyloxy)-1,3-dimethyl-1H-pyrazol-4-amine (CAS No. 1157096-96-2)

5-(Benzyloxy)-1,3-dimethyl-1H-pyrazol-4-amine (CAS No. 1157096-96-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 5-(Benzyloxy)-1,3-dimethyl-1H-pyrazol-4-amine consists of a pyrazole ring substituted with a benzyloxy group and two methyl groups. The pyrazole moiety is a well-known heterocyclic system that is widely used in the design and synthesis of bioactive molecules due to its ability to modulate various biological targets. The presence of the benzyloxy group and the methyl substituents imparts additional functional versatility, making this compound an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological properties of 5-(Benzyloxy)-1,3-dimethyl-1H-pyrazol-4-amine. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 5-(Benzyloxy)-1,3-dimethyl-1H-pyrazol-4-amine could be a valuable lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 5-(Benzyloxy)-1,3-dimethyl-1H-pyrazol-4-amine has also been investigated for its potential as an antitumor agent. Research conducted by a team at the National Cancer Institute demonstrated that this compound selectively inhibits the growth of various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the disruption of cell cycle progression and induction of apoptosis, making it a promising candidate for further preclinical and clinical evaluation.

The synthetic accessibility of 5-(Benzyloxy)-1,3-dimethyl-1H-pyrazol-4-amine is another factor contributing to its appeal in pharmaceutical research. A robust and scalable synthetic route has been developed, allowing for efficient production of this compound in gram quantities. This synthetic method involves the condensation of 4-aminoantipyrine with benzyl bromide followed by methylation steps, providing a reliable pathway for large-scale synthesis.

To further enhance the therapeutic potential of 5-(Benzyloxy)-1,3-dimethyl-1H-pyrazol-4-amine, researchers are exploring various structural modifications. For example, substituting different functional groups on the pyrazole ring or modifying the benzyloxy moiety can lead to compounds with improved pharmacokinetic properties and enhanced biological activity. These efforts are aimed at optimizing the drug-like properties of this compound to ensure better bioavailability and reduced side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-(Benzyloxy)-1,3-dimethyl-1H-pyrazol-4-amine. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients with minimal adverse effects. These findings are encouraging and provide a strong foundation for advancing this compound into more advanced clinical stages.

In conclusion, 5-(Benzyloxy)-1,3-dimethyl-1H-pyrazol-4-amine (CAS No. 1157096-96-2) is a promising organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its use in treating various diseases.